Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate

• IUPAC Name: dimethyl 2-bromo-2-(5-nitropyridin-2-yl)propanedioate
• InChI: InChI=1S/C10H9BrN2O6/c1-18-8(14)10(11,9(15)19-2)7-4-3-6(5-12-7)13(16)17/h3-5H,1-2H3
• InChI Key: JKRNFSHZEAJUOQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=NC=C(C=C1)[N+](=O)[O-])(C(=O)OC)Br
• Molecular Formula: C10H9BrN2O6
• Molecular Weight: 333.09 g/mol

Description

Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate is a chemical compound with the molecular formula C10H9BrN2O6. It has a molecular weight of 333.1.

Molecular Structure Analysis

The molecular structure of Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate consists of a pyridine ring substituted with a nitro group at the 5-position and a bromo group at the 2-position. This is further substituted with a malonate group.

Physical And Chemical Properties Analysis

Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate is an irritant. It has a melting point of 84-86°C.

Scientific Research Applications

• Synthesis of Novel Compounds : Dimethyl malonates, including derivatives like Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate, are used in the synthesis of novel organic compounds. For instance, Jiménez-Cruz et al. (2003) synthesized dimethyl {2-[3-(4-nitrophenyl)-1H-pyrazol-5-yl]ethyl}malonate monohydrate, a compound with a pyrazole ring and phenyl ring, indicating its potential in creating new molecular structures (Jiménez-Cruz, Hernández-Ortega, & Ríos-Olivares, 2003).

• Carbon Substituent Introduction : Selvakumar et al. (2001) highlighted the use of dimethyl malonate as a one-carbon source for introducing various functional groups onto aromatic nitro compounds. This showcases its role in diversifying the functional group attachment in organic synthesis (Selvakumar, Reddy, Kumar, & Iqbal, 2001).

• Structural Studies and Molecular Modifications : Kappe et al. (2002) investigated the cyclocondensation of certain indoles with malonates, leading to halogenated and aminated derivatives, demonstrating the structural versatility offered by malonates in chemical reactions (Kappe, Frühwirth, Roschger, Jocham, Kremsner, & Stadlbauer, 2002).

• Multicomponent Synthesis : Ryzhkova et al. (2021) described the multicomponent synthesis of dimethyl 2-(2,4-diamino-3-cyano-5H-chromeno[2,3-b]pyridin-5-yl)malonate, demonstrating the compound's applicability in complex molecular synthesis (Ryzhkova, Maslov, & Elinson, 2021).

• Intermediate in Synthesis Processes : Baudoux et al. (1998) presented structures of compounds including dimethyl 2-{(1S)-1-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-methyl-2-nitropropyl}malonate, used as intermediates in synthesis processes, indicating the utility of dimethyl malonates in stepwise organic synthesis (Baudoux, Norberg, Provins, Froidbise, Krief, & Evrard, 1998).

Safety and Hazards

Dimethyl 2-bromo-2-(5-nitro-2-pyridinyl)malonate is classified as an irritant. It’s recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is advised.